3-((4-Bromobenzyl)thio)-6-(pyridin-4-yl)pyridazine

• IUPAC Name: 3-[(4-bromophenyl)methylsulfanyl]-6-pyridin-4-ylpyridazine
• InChI: InChI=1S/C16H12BrN3S/c17-14-3-1-12(2-4-14)11-21-16-6-5-15(19-20-16)13-7-9-18-10-8-13/h1-10H,11H2
• InChI Key: WMEBHZMJZXOSTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(C=C2)C3=CC=NC=C3)Br
• Molecular Formula: C16H12BrN3S
• Molecular Weight: 358.3 g/mol

Description

3-((4-Bromobenzyl)thio)-6-(pyridin-4-yl)pyridazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a pyridazine-based inhibitor that targets protein kinases, which play a crucial role in the regulation of cellular processes such as cell growth, differentiation, and apoptosis.

Scientific Research Applications

Risk Assessment in Consumer Products

Another study focused on a quantitative risk assessment (QRA) of 2,3,5,6-tetrachloro-4-(methylsulfonyl) pyridine (TCMSP), used as an antimicrobial agent. The QRA aimed to evaluate the skin sensitization risk of TCMSP in consumer products like desk mats. The study concluded that assessments of skin sensitization potencies of chemicals are crucial for consumer safety, recommending QRAs at the pre-marketing stage to avoid risks (Fukushima et al., 2023).

Biomonitoring and Metabolite Analysis

In the field of food safety, biomonitoring studies have been conducted to assess human exposure to harmful compounds. For example, a study investigated the metabolism of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in humans and rodents by analyzing urinary metabolites. The findings suggest that PhIP is metabolized to reactive substances to a large extent in humans, indicating a potential risk for human health that may be higher than what risk estimations based on rodent bioassays suggest (Frandsen, 2008).